Cas no 301358-81-6 (methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate)

• Product Name: methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate
• CAS No: 301358-81-6
• MF: C₁₆H₁₅FN₂O₃S
• MW: 334.365306138992
• CID: 6031416
• PubChem ID: 2873149
• Update Time: 2025-06-11

methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate
• methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• 2H,6H-Pyrimido[2,1-b][1,3]thiazine-7-carboxylic acid, 6-(4-fluorophenyl)-3,4-dihydro-8-methyl-4-oxo-, methyl ester
• F0095-0102
• methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-7-carboxylate
• 301358-81-6
• AKOS000531709
• SMSF0008614
• CB00181
• EU-0068252
• SR-01000401192-1
• AKOS016334999
• SR-01000401192
• methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• AB00099434-01

• Inchi： 1S/C16H15FN2O3S/c1-9-13(15(21)22-2)14(10-3-5-11(17)6-4-10)19-12(20)7-8-23-16(19)18-9/h3-6,14H,7-8H2,1-2H3
• InChI Key： ISXRBPWHECMZHZ-UHFFFAOYSA-N
• SMILES： S1CCC(=O)N2C(C3=CC=C(F)C=C3)C(C(OC)=O)=C(C)N=C12

Computed Properties

• Exact Mass: 334.07874168g/mol
• Monoisotopic Mass: 334.07874168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 458.6±55.0 °C(Predicted)
• pka: -0.85±0.60(Predicted)

Additional information on methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate

Introduction to Methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate (CAS No. 301358-81-6)

Methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique chemical structure and its CAS number 301358-81-6, belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a pyrimido[2,1-b][1,3]thiazine core and a 4-fluorophenyl substituent, makes this molecule of particular interest to researchers exploring novel drug candidates.

The< strong>pyrimido[2,1-b][1,3]thiazine scaffold is a fused ring system that combines a pyrimidine ring with a thiazine ring. This structural motif is well-documented for its ability to interact with various biological targets, making it a valuable scaffold in medicinal chemistry. The incorporation of a< strong>4-fluorophenyl group into the molecule introduces additional electronic and steric properties that can influence the compound's binding affinity and selectivity. The< strong>methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate moiety also features an ester group at the 7-position, which can be further modified or utilized in various synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds derived from the pyrimido[2,1-b][1,3]thiazine core. These compounds have shown promise in various preclinical studies as inhibitors of enzymes and receptors involved in critical biological pathways. For instance, derivatives of this scaffold have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The< strong>4-fluorophenyl substituent is particularly noteworthy as fluorinated aromatic rings are frequently employed in drug design due to their ability to enhance metabolic stability and binding affinity.

The< strong>methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate compound has been synthesized through multi-step organic reactions that showcase the versatility of modern synthetic methodologies. The synthesis typically involves the condensation of appropriate precursors under controlled conditions to form the heterocyclic core. Subsequent functionalization steps are then performed to introduce the< strong>4-fluorophenyl group and the ester moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The pharmacological evaluation of< strong>methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate has revealed intriguing properties that warrant further investigation. In vitro studies have demonstrated its ability to inhibit certain kinases and enzymes associated with cancer cell proliferation. Additionally, preliminary in vivo studies suggest potential therapeutic effects in animal models of inflammation and infection. These findings align with the broader trend in drug discovery where heterocyclic compounds are being leveraged to develop novel treatments for complex diseases.

The< strong>pyrimido[2,1-b][1,3]thiazine scaffold is particularly attractive due to its structural flexibility and compatibility with diverse pharmacophores. This allows medicinal chemists to modify various positions within the ring system to optimize potency and selectivity. The< strong>4-fluorophenyl group plays a crucial role in this regard by influencing both electronic distribution and steric hindrance around the binding site. Such structural features are critical for designing molecules that can effectively interact with biological targets while minimizing off-target effects.

The synthesis and characterization of< strong>methyl 6-(4-fluorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido2,b][13]thiazine]-7-carboxylate< strong>CAS No.>30135881 has contributed significantly to the expanding library of heterocyclic compounds available for drug discovery. Researchers continue to explore new synthetic routes and functionalization strategies to enhance the pharmacological profile of these molecules. The integration of computational methods such as molecular modeling and virtual screening has further accelerated the process by allowing rapid assessment of potential drug candidates.

The future directions for research on< strong>methyl 6-(4-fluorophenyl)-8-methyl-4 oxo -2 H , 3 H , 44 H , 66 H - pyrimido22 ,11 - b11 ,31 thiaz ine -77 carbox ylate< strong>CAS No.>30135881 include optimizing its pharmacokinetic properties through structural modifications and conducting more comprehensive preclinical studies to evaluate its safety and efficacy profiles. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. The continued exploration of this compound and related derivatives holds promise for addressing unmet medical needs in various therapeutic areas.